Cas no 1004644-11-4 (ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate)

Ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical synthesis. The compound features a reactive nitro group and a chloro substituent on the pyrazole ring, enhancing its utility as an intermediate in heterocyclic chemistry. The ethyl propanoate side chain improves solubility and facilitates further functionalization. Its structural properties make it valuable for constructing biologically active molecules, particularly in the development of herbicides and antimicrobial agents. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic processes. Its well-defined reactivity profile allows for selective modifications, making it a versatile building block in organic synthesis.

ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate structure

1004644-11-4 structure

Product Name:ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate

CAS No:1004644-11-4

MF:C₈H₁₀ClN₃O₄

MW:247.635700702667

MDL:MFCD04971128

CID:3059597

PubChem ID:7017848

Update Time:2025-05-27

ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester
- AKOS B022157
- ART-CHEM-BB B022157
- ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate
- STK312360
- ethyl3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate
- CS-0299121
- C8H10ClN3O4
- EN300-229909
- AKOS015922095
- 1004644-11-4
- ethyl 3-(4-chloro-3-nitropyrazol-1-yl)propanoate
- BBL038642
- AKOS000311492
- MDL： MFCD04971128
- Inchi： 1S/C8H10ClN3O4/c1-2-16-7(13)3-4-11-5-6(9)8(10-11)12(14)15/h5H,2-4H2,1H3
- InChI Key： GOLKUBAJTISWNS-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CCC(=O)OCC

Computed Properties

Exact Mass: 247.0359835Da
Monoisotopic Mass: 247.0359835Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 89.9Å²

ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027024-250mg	3-(4-Chloro-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester	1004644-11-4		250mg	￡144.00	2022-03-01
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Fluorochem	027024-1g	3-(4-Chloro-3-nitro-pyrazol-1-yl)-propionic acid ethyl ester	1004644-11-4		1g	￡287.00	2022-03-01
Enamine	EN300-229909-0.05g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	0.05g	$89.0	2024-06-20
Enamine	EN300-229909-0.1g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-229909-0.25g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	0.25g	$189.0	2024-06-20
Enamine	EN300-229909-0.5g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	0.5g	$297.0	2024-06-20
Enamine	EN300-229909-1.0g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	1.0g	$381.0	2024-06-20
Enamine	EN300-229909-2.5g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	2.5g	$628.0	2024-06-20
Enamine	EN300-229909-5.0g	ethyl 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanoate	1004644-11-4	95%	5.0g	$1038.0	2024-06-20